Cas no 1353962-95-4 (2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol)

• Product Name: 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol
• CAS No: 1353962-95-4
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 2161426
• Update Time: 2025-06-13

2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol
• 2-(3-(Benzyl(methyl)amino)pyrrolidin-1-yl)ethanol
• (S)-2-(3-(Benzyl(methyl)amino)pyrrolidin-1-yl)ethanol
• (R)-2-(3-(Benzyl(methyl)amino)pyrrolidin-1-yl)ethanol
• AM93255
• 2-[3-(benzylmethylamino)pyrrolidin-1-yl]ethanol

• Inchi： 1S/C14H22N2O/c1-15(11-13-5-3-2-4-6-13)14-7-8-16(12-14)9-10-17/h2-6,14,17H,7-12H2,1H3
• InChI Key： HIJOQLFZFMQBGJ-UHFFFAOYSA-N
• SMILES： OCCN1CCC(C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol

Professional Introduction to Compound with CAS No. 1353962-95-4 and Product Name: 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol

The compound in question, identified by the CAS number 1353962-95-4, is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol, provides a detailed structural insight into its molecular composition, highlighting its complex and intricate nature. This compound belongs to a class of molecules that are being extensively studied for their potential therapeutic applications, particularly in the realm of medicinal chemistry.

At the core of understanding this compound lies its unique structural framework, which integrates a pyrrolidine ring with a benzyl-methyl-amino substituent. The pyrrolidine moiety is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. The presence of the benzyl-methyl-amino group further enhances its structural complexity, potentially influencing its pharmacokinetic and pharmacodynamic properties. This combination of structural elements makes it an intriguing candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. These tools have been instrumental in understanding how the 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol molecule might interact with biological targets, such as enzymes and receptors. By leveraging these computational methods, scientists can design experiments that are more targeted and efficient, thereby accelerating the drug discovery process.

In the context of current research, this compound has been explored for its potential role in modulating various biological pathways. One area of particular interest is its interaction with enzymes involved in neurotransmitter synthesis and metabolism. Studies have suggested that molecules with a similar structural motif may influence the activity of these enzymes, leading to potential therapeutic benefits in conditions such as depression and anxiety disorders. The benzyl-methyl-amino group, in particular, has been identified as a key pharmacophoric element that contributes to such interactions.

Furthermore, the ethanol moiety at the 2-position of the molecule introduces a polar functional group that can enhance solubility and bioavailability. This feature is crucial for developing drugs that can be effectively administered orally or through other non-invasive routes. The solubility profile of 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol has been optimized through various synthetic strategies to ensure that it meets the requirements for clinical trials and eventual drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been critical in characterizing the intermediate products and confirming the structure of the final compound.

One of the most exciting aspects of this research is the potential application of 2-[3-(Benzyl-methyl-amino)-pyrrolidin-1-yl]-ethanol in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic effects that could lead to more effective treatments for complex diseases. Preclinical studies have shown promising results when this molecule is used in conjunction with existing therapeutic agents, suggesting its utility as an adjunct therapy.

The regulatory landscape for new drug development also plays a significant role in determining the future prospects of this compound. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that pharmaceutical companies can navigate the complex process of bringing new drugs to market safely and efficiently. Researchers are currently working on gathering the necessary data to support regulatory submissions, which will be crucial for advancing this compound into clinical trials.

In conclusion, the compound identified by CAS number 1353962-95-4 represents a significant advancement in pharmaceutical research. Its unique structural features and potential therapeutic applications make it a valuable asset in the ongoing effort to develop new treatments for various diseases. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this molecule will play an increasingly important role in future medical therapies.